Cas no 771579-40-9 ((4-(Chloromethyl)phenyl)methanamine)

• Product Name: (4-(Chloromethyl)phenyl)methanamine
• CAS No: 771579-40-9
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• CID: 1070292
• PubChem ID: 19358827
• Update Time: 2025-05-21

(4-(Chloromethyl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(Chloromethyl)phenyl)methanamine
• 1-[4-(Chloromethyl)phenyl]methanamine
• 4-CHLOROMETHYLBENZYLAMINE
• [4-(chloromethyl)phenyl]methylamine
• 1-[4-(Chloromethyl)phenyl]methylamine
• 4-(Chloromethyl)benzylamine
• CTK7E4415
• MolPort-001-769-452
• SBB052366
• SureCN8028543
• SB76404
• 771579-40-9
• A923302
• [4-(chloromethyl)phenyl]methanamine
• SCHEMBL8028543

• MDL： MFCD03410974
• Inchi： 1S/C8H10ClN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5-6,10H2
• InChI Key： HTRVZYIRGNFKCB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 155.0501770g/mol
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

(4-(Chloromethyl)phenyl)methanamine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (4-(Chloromethyl)phenyl)methanamine

Compound CAS No. 771579-40-9: (4-(Chloromethyl)phenyl)methanamine

The compound with CAS No. 771579-40-9, commonly referred to as (4-(Chloromethyl)phenyl)methanamine, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a chloromethyl group attached to a phenyl ring, further connected to a methanamine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in numerous synthetic processes.

Recent advancements in chemical synthesis have highlighted the potential of (4-(Chloromethyl)phenyl)methanamine as a key intermediate in the production of advanced materials. Researchers have explored its role in the development of novel polymers and composites, where its ability to form strong covalent bonds enhances the mechanical and thermal stability of the resulting materials. Furthermore, studies have demonstrated its utility in drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

In terms of chemical synthesis, (4-(Chloromethyl)phenyl)methanamine is often synthesized through nucleophilic substitution reactions involving chloromethylated aromatic compounds. The reaction conditions, including temperature and solvent choice, play a critical role in ensuring high yields and purity. Recent optimizations in these reaction conditions have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

The compound's reactivity is primarily attributed to the presence of the chloromethyl group, which acts as an electrophilic site for nucleophilic attacks. This reactivity makes it an ideal candidate for various coupling reactions, such as those involving amines or alcohols. In recent studies, researchers have utilized this property to develop innovative cross-linking agents for polymer networks, enhancing their resistance to environmental factors such as UV radiation and moisture.

Another area where (4-(Chloromethyl)phenyl)methanamine has shown promise is in the field of bioconjugation chemistry. Its ability to form stable amine linkages has been exploited in the development of bioactive molecules and sensors. For instance, recent research has focused on its use in creating peptide-based biosensors capable of detecting specific analytes with high sensitivity and selectivity.

From an environmental perspective, understanding the degradation pathways of (4-(Chloromethyl)phenyl)methanamine is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes oxidative degradation, leading to the formation of less harmful byproducts. This information is vital for developing sustainable industrial practices that minimize environmental harm.

In conclusion, CAS No. 771579-40-9 represents a compound with multifaceted applications across diverse scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry and material science. As research continues to uncover new potential uses and optimize its synthesis and application processes, (4-(Chloromethyl)phenyl)methanamine is poised to play an even more significant role in advancing technological innovations.